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Compound of Interest

Compound Name: Fmoc-Val-OPfp

Cat. No.: B557241 Get Quote

For researchers, scientists, and drug development professionals, the meticulous management

and disposal of chemical reagents are fundamental to ensuring a safe laboratory environment

and maintaining environmental compliance. This document provides crucial safety and

logistical information for the proper disposal of Fmoc-Val-OPfp (N-α-Fmoc-L-valine

pentafluorophenyl ester), a reagent commonly used in peptide synthesis. Adherence to these

procedural guidelines will mitigate risks and foster a culture of safety within your laboratory

operations.

Immediate Safety and Handling Precautions
Before commencing any disposal procedures, it is imperative to consult the Safety Data Sheet

(SDS) for Fmoc-Val-OPfp. The following table summarizes key safety information.
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Hazard Category Information Source

GHS Hazard Statements H315: Causes skin irritation. [1][2]

GHS Precautionary

Statements

P264: Wash hands thoroughly

after handling. P280: Wear

protective gloves/protective

clothing/eye protection/face

protection. P302+P352: IF ON

SKIN: Wash with plenty of

soap and water. P332+P313:

IF SKIN irritation occurs: Get

medical advice/attention.

P362+P364: Take off

contaminated clothing and

wash it before reuse.

[1][2]

Signal Word Warning [1][2]

GHS Pictogram GHS07 (Exclamation Mark) [1]

Safety Codes

S22: Do not breathe dust.

S24/25: Avoid contact with skin

and eyes.

[3]

Water Hazard Class (WGK)
WGK 3: Highly hazardous for

water.
[1][2]

Personal Protective Equipment (PPE): Always wear appropriate personal protective equipment

when handling Fmoc-Val-OPfp. This includes:

Eye Protection: Chemical safety goggles or a face shield.[4][5][6][7]

Hand Protection: Chemical-resistant gloves, such as nitrile gloves.[4][5][6][7]

Body Protection: A lab coat or chemical-resistant apron.[4][5][6][7]

Respiratory Protection: A NIOSH-approved respirator is recommended if there is a risk of

generating dust.[4][5][6]
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Step-by-Step Disposal Protocol
The guiding principle for the disposal of Fmoc-Val-OPfp and any associated waste is to treat it

as hazardous chemical waste.[6] Under no circumstances should this chemical or its containers

be disposed of in the regular trash or down the drain.[6][7]

Segregation of Waste:

Keep Fmoc-Val-OPfp waste separate from other chemical waste streams to prevent

unintended reactions.[7][8]

Solid Waste: Collect all solid waste containing Fmoc-Val-OPfp, including residual powder,

contaminated weighing paper, and disposable labware (e.g., pipette tips), in a designated

hazardous waste container.[4][5][6][7][8]

Liquid Waste: Solutions containing Fmoc-Val-OPfp, such as those from solid-phase

peptide synthesis (SPPS) processes, must be collected in a separate, designated

hazardous waste container for liquid chemical waste.[6][7] Do not mix incompatible waste

streams; for instance, acidic and basic solutions should be stored in separate containers.

[6]

Containerization:

Use containers that are made of a compatible material (e.g., high-density polyethylene -

HDPE), are in good condition, and have a secure, leak-proof lid.[6][8] The original product

container, if empty and in good condition, can be an excellent option.[8]

Labeling:

Clearly and accurately label the hazardous waste container.[6][7][8] The label should

include:

The words "Hazardous Waste".[7]

The full chemical name: "Fmoc-Val-OPfp".[6][8]

Any other chemical constituents present in the waste mixture.[6]
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The appropriate hazard warnings (e.g., "Irritant").

Storage of Waste:

Store the sealed and labeled hazardous waste containers in a designated Satellite

Accumulation Area (SAA) within the laboratory.[6]

The SAA should be located at or near the point of waste generation, be well-ventilated,

and be situated away from sources of ignition.[6][8]

Ensure that incompatible wastes are segregated within the SAA to prevent accidental

reactions.[6]

Final Disposal:

Contact your institution's Environmental Health and Safety (EHS) office or a licensed

hazardous waste disposal contractor to arrange for the pickup and proper disposal of the

waste.[6][8]

Adhere to all institutional, local, state, and federal regulations for hazardous waste

disposal.[6][7]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of Fmoc-
Val-OPfp.
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Fmoc-Val-OPfp Disposal Workflow
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Caption: Workflow for the proper disposal of Fmoc-Val-OPfp.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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